Cas no 55270-04-7 ((CIS-1-AMINO-INDAN-2-YL)-METHANOL)

• Product Name: (CIS-1-AMINO-INDAN-2-YL)-METHANOL
• CAS No: 55270-04-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD07783060
• CID: 891574
• PubChem ID: 17039428
• Update Time: 2026-04-29

(CIS-1-AMINO-INDAN-2-YL)-METHANOL Chemical and Physical Properties

Names and Identifiers

• (CIS-1-AMINO-INDAN-2-YL)-METHANOL
• cis-1-Amino-2-indan-methanol

• MDL： MFCD07783060

Computed Properties

• Exact Mass: 163.10000

Experimental Properties

• PSA: 46.25000
• LogP: 1.55130

Additional information on (CIS-1-AMINO-INDAN-2-YL)-METHANOL

Professional Introduction to Compound with CAS No. 55270-04-7 and Product Name: (CIS-1-AMINO-INDAN-2-YL)-METHANOL

Compound with the CAS number 55270-04-7 and the product name (CIS-1-AMINO-INDAN-2-YL)-METHANOL represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both an amino group and a methanol moiety in its molecular structure suggests a versatile reactivity that could be exploited in various synthetic pathways.

The indan core, a bicyclic aromatic system, is known for its stability and adaptability in medicinal chemistry. The incorporation of a primary amine at the 1-position and a hydroxymethyl group at the 2-position enhances the compound's interaction with biological targets, making it a promising candidate for further exploration. Recent studies have highlighted the importance of indan derivatives in drug discovery, particularly for their role in modulating enzyme activity and receptor binding.

In the realm of pharmaceutical research, (CIS-1-AMINO-INDAN-2-YL)-METHANOL has been investigated for its potential as an intermediate in the synthesis of more complex molecules. The compound's ability to undergo various functional group transformations makes it valuable for constructing intricate pharmacophores. For instance, the amino group can be further modified through acylation, alkylation, or coupling reactions, while the hydroxymethyl group offers opportunities for etherification or esterification.

One of the most compelling aspects of this compound is its relevance to contemporary research in neuropharmacology. Indan derivatives have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors. The structural features of (CIS-1-AMINO-INDAN-2-YL)-METHANOL, particularly the spatial arrangement of its functional groups, may contribute to its ability to selectively bind to these targets. This has led to investigations into its potential as a precursor for drugs targeting conditions such as depression, anxiety, and cognitive impairments.

The synthesis of (CIS-1-AMINO-INDAN-2-YL)-METHANOL involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are critical for ensuring that the final product meets the stringent standards required for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers optimize its pharmacological properties. These computational approaches are complemented by experimental validation, which includes spectroscopic techniques such as NMR and mass spectrometry to confirm structural integrity.

The potential therapeutic applications of (CIS-1-AMINO-INDAN-2-YL)-METHANOL extend beyond neuropharmacology. Preliminary data suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and immune cell function. This dual functionality makes it an attractive candidate for developing drugs that address both neurological and inflammatory conditions simultaneously.

In conclusion, compound with CAS No. 55270-04-7 and product name (CIS-1-AMINO-INDAN-2-YL)-METHANOL represents a fascinating subject of study in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity position it as a valuable intermediate for synthesizing novel therapeutic agents. The ongoing research into its applications in neuropharmacology and anti-inflammatory treatments underscores its significance in advancing drug discovery efforts.